Cas no 1214359-86-0 (2-Fluoro-6-(pyridin-4-yl)benzonitrile)

• Product Name: 2-Fluoro-6-(pyridin-4-yl)benzonitrile
• CAS No: 1214359-86-0
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• CID: 4909475
• Update Time: 2025-06-21

2-Fluoro-6-(pyridin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(pyridin-4-yl)benzonitrile
• 2-Fluoro-6-(pyridin-4-yl)benzonitrile

• Inchi： 1S/C12H7FN2/c13-12-3-1-2-10(11(12)8-14)9-4-6-15-7-5-9/h1-7H
• InChI Key： PJFJDSXJOCMYAF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-6-(pyridin-4-yl)benzonitrile

Introduction to 2-Fluoro-6-(pyridin-4-yl)benzonitrile (CAS No: 1214359-86-0)

2-Fluoro-6-(pyridin-4-yl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1214359-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The introduction of a fluorine atom at the 2-position and a pyridin-4-yl substituent at the 6-position imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 2-Fluoro-6-(pyridin-4-yl)benzonitrile contribute to its potential utility in various chemical transformations. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacological profile. Additionally, the pyridine moiety serves as a hydrogen bond acceptor, which is crucial for interactions with biological targets. These characteristics have positioned this compound as a promising intermediate in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which play a pivotal role in numerous disease pathways. 2-Fluoro-6-(pyridin-4-yl)benzonitrile has been explored as a key building block in the design of PPI modulators. Its benzonitrile core allows for facile functionalization, enabling chemists to tailor the molecule for specific target interactions. For instance, studies have demonstrated its potential in inhibiting kinases and transcription factors, which are overexpressed in cancers and other chronic diseases.

One of the most compelling aspects of 2-Fluoro-6-(pyridin-4-yl)benzonitrile is its versatility in medicinal chemistry applications. Researchers have leveraged its structure to develop analogs with enhanced binding affinity and selectivity. The fluorine substitution at the 2-position has been shown to improve oral bioavailability by reducing metabolic degradation, while the pyridine group enhances binding to aromatic pockets in protein targets. These findings have been supported by computational studies that predict favorable interactions between 2-Fluoro-6-(pyridin-4-yl)benzonitrile and biological receptors.

The compound's utility extends beyond pharmaceuticals into the realm of agrochemicals. Fluorinated benzonitriles are known for their herbicidal and fungicidal properties, making them effective in crop protection formulations. The incorporation of a pyridine substituent further enhances their efficacy by improving soil mobility and resistance to degradation. Recent patents have highlighted the use of 2-Fluoro-6-(pyridin-4-yl)benzonitrile as an intermediate in synthesizing next-generation agrochemicals that offer improved environmental safety profiles.

Advances in synthetic methodologies have also contributed to the growing interest in 2-Fluoro-6-(pyridin-4-y|l)benzonitrile. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives from this core structure. These methods not only streamline synthesis but also allow for rapid diversification of molecular libraries, facilitating high-throughput screening programs. The ability to rapidly generate analogs has accelerated drug discovery efforts, particularly in academic and industrial settings where time-to-market is critical.

The pharmacokinetic properties of 2-Fluoro-6-(pyridin|4-y|l)benzonitrile have been thoroughly investigated to optimize its therapeutic potential. Preclinical studies have revealed that fluorinated benzonitriles exhibit prolonged half-lives due to reduced clearance rates via metabolic pathways. Additionally, their ability to cross the blood-brain barrier makes them attractive candidates for treating central nervous system (CNS) disorders. These attributes align with current trends in drug development, where compounds with improved pharmacokinetic profiles are highly sought after.

In conclusion, 2|Fluoro|6-(pyridin|4-y|l|benzonitrile (CAS No: 1214359|86|0) represents a significant advancement in medicinal chemistry and agrochemical research. Its unique structural features and versatile reactivity make it an indispensable tool for designing novel bioactive molecules with therapeutic applications across multiple disease areas. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly pivotal role in future drug discovery initiatives.